![molecular formula C21H19ClN2O5 B6169576 N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide CAS No. 2416229-34-8](/img/no-structure.png)
N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide' involves the synthesis of the intermediate compounds followed by their coupling to form the final product.", "Starting Materials": [ "3-chloro-4-hydroxybenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "2-methyl-1,4,5,6-tetrahydropyridine-3-carboxylic acid", "1,3-dioxane", "sodium borohydride", "acetic acid", "sodium hydroxide", "methyl iodide", "N,N-dimethylformamide", "triethylamine", "N-hydroxysuccinimide", "dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "N,N-diisopropylethylamine", "trifluoroacetic acid", "diethyl ether", "water" ], "Reaction": [ "Synthesis of 3-chloro-4-hydroxybenzaldehyde by reacting 3-chlorophenylboronic acid with 4-hydroxybenzaldehyde in the presence of palladium catalyst", "Synthesis of ethyl 3-chloro-4-hydroxybenzoate by reacting 3-chloro-4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate", "Synthesis of 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid by reacting 2-methyl-1,4,5,6-tetrahydropyridine-3-carboxylic acid with sodium borohydride in the presence of acetic acid and sodium hydroxide", "Synthesis of N-[(1,3-dioxaindan-5-yl)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide by reacting 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid with 1,3-dioxane and methyl iodide in the presence of N,N-dimethylformamide and triethylamine", "Synthesis of N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide by reacting N-[(1,3-dioxaindan-5-yl)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide with 3-chloro-4-hydroxybenzoic acid in the presence of N-hydroxysuccinimide, dicyclohexylcarbodiimide, 4-dimethylaminopyridine, and N,N-diisopropylethylamine", "Purification of the final product by precipitation with trifluoroacetic acid and recrystallization from diethyl ether and water" ] } | |
CAS RN |
2416229-34-8 |
Product Name |
N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide |
Molecular Formula |
C21H19ClN2O5 |
Molecular Weight |
414.8 |
Purity |
95 |
Origin of Product |
United States |
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